Cas no 912760-09-9 (N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide)

• Product Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide
• CAS No: 912760-09-9
• MF: C₁₅H₁₀ClN₃O₃S
• MW: 347.776200771332
• CID: 6031717
• PubChem ID: 7192574
• Update Time: 2025-06-08

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide
• CCG-317811
• AKOS024610567
• 912760-09-9
• F1813-0092
• N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-3-nitrobenzamide

• Inchi： 1S/C15H10ClN3O3S/c1-8-5-10(16)7-12-13(8)17-15(23-12)18-14(20)9-3-2-4-11(6-9)19(21)22/h2-7H,1H3,(H,17,18,20)
• InChI Key： PCPMYZMQXINGHQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=C(Cl)C=C2S1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 347.0131401g/mol
• Monoisotopic Mass: 347.0131401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide

Comprehensive Overview of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide (CAS No. 912760-09-9)

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide, with the CAS number 912760-09-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both chloro and nitro functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzothiazole derivatives has surged due to their potential applications in drug discovery and material science. Researchers are particularly interested in N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide for its unique properties, such as its ability to act as a building block for more complex molecules. Its CAS no. 912760-09-9 is frequently searched in scientific databases, reflecting its relevance in contemporary studies.

The compound's molecular structure features a benzothiazole core substituted with a chloro group at the 6-position and a methyl group at the 4-position. The 3-nitrobenzamide moiety attached to the 2-position further diversifies its chemical behavior. This structural complexity allows it to participate in various organic reactions, including nucleophilic substitutions and reductions, which are critical for synthesizing bioactive molecules.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for such compounds. N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide is no exception, with researchers investigating green chemistry approaches to minimize environmental impact. Questions like "How to synthesize benzothiazole derivatives efficiently?" or "What are the latest advancements in nitrobenzamide applications?" are commonly searched, highlighting the compound's significance.

From a pharmacological perspective, benzothiazole-based compounds have shown promise in targeting various diseases. While N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide is primarily used in research, its derivatives are being studied for potential therapeutic effects. This aligns with the growing interest in precision medicine and drug repurposing, which are hot topics in the pharmaceutical industry.

In agrochemical applications, the compound's chloro and nitro groups contribute to its potential as a pesticide intermediate. With the increasing focus on crop protection and sustainable agriculture, researchers are exploring how such compounds can be optimized for safer and more effective use. Searches like "role of benzothiazoles in agriculture" or "eco-friendly nitrobenzamide derivatives" reflect this trend.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide. These methods ensure the compound's purity and stability, which are critical for reproducible research outcomes. The CAS no. 912760-09-9 is often referenced in analytical reports, underscoring its importance in quality control.

In conclusion, N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide (CAS no. 912760-09-9) is a versatile compound with broad applications in chemistry, pharmaceuticals, and agrochemicals. Its unique structure and reactivity make it a focal point for ongoing research, particularly in the context of sustainable development and innovative drug design. As scientific inquiries continue to evolve, this compound will likely remain a key player in advancing these fields.